Cas no 1421372-04-4 (tert-butyl 2-methoxy-4-(4-methylpiperazin-1-yl)-5-nitrophenylcarbamate)

• Product name: tert-butyl 2-methoxy-4-(4-methylpiperazin-1-yl)-5-nitrophenylcarbamate
• CAS No: 1421372-04-4
• MF: C₁₇H₂₆N₄O₅
• MW: 366.412144184113
• CID: 2137279

tert-butyl 2-methoxy-4-(4-methylpiperazin-1-yl)-5-nitrophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-methoxy-4-(4-methylpiperazin-1-yl)-5-nitrophenylcarbamate
• MASJCVYQNNTHPB-UHFFFAOYSA-N
• tert-Butyl N-[2-methoxy-4-(4-methylpiperazin-1-yl)-5-nitrophenyl]carbamate
• CID 86677328
• Carbamic acid, N-[2-methoxy-4-(4-methyl-1-piperazinyl)-5-nitrophenyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C17H26N4O5/c1-17(2,3)26-16(22)18-12-10-14(21(23)24)13(11-15(12)25-5)20-8-6-19(4)7-9-20/h10-11H,6-9H2,1-5H3,(H,18,22)
• InChI Key： MASJCVYQNNTHPB-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(=C(C=1)N1CCN(C)CC1)[N+](=O)[O-])NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 496
• Topological Polar Surface Area: 99.9

Experimental Properties

• Density: 1.231±0.06 g/cm3(Predicted)
• Boiling Point: 481.6±45.0 °C(Predicted)
• pka: 12.08±0.70(Predicted)